Cas no 143693-24-7 (1,2-Butanediol,1-(4-methylbenzenesulfonate))

1,2-Butanediol,1-(4-methylbenzenesulfonate) structure
143693-24-7 structure
Product Name:1,2-Butanediol,1-(4-methylbenzenesulfonate)
CAS No:143693-24-7
MF:C11H16O4S
MW:244.307342529297
CID:108465
PubChem ID:2735183
Update Time:2025-04-18

1,2-Butanediol,1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol,1-(4-methylbenzenesulfonate)
    • (R)-2-HYDROXYBUTYL TOSYLATE
    • (-)-1,2-butanediol monotosylate
    • (RS)-1-p-toluenesulfonyloxy-2-butanol
    • 1-(Tosyloxy)butan-2-ol
    • 2-hydroxybutanoic acid,sodium salt
    • 2-hydroxybutyl p-toluenesulfonate
    • 2-HYDROXYBUTYRIC ACID SODIUM SALT
    • DL-2-Hydroxybutyricacidsodiumsalt
    • DL-2-HYDROXY-N-BUTYRI
    • DL-SodiuM 2-Hydroxybutyrate
    • S)-1,2-Butandiol-1-<(4-methylbenzol)sulfonat>
    • sodium 2-hydroxobutanoate
    • sodium 2-hydroxybutanoate
    • sodium DL-2-hydroxybutanoate
    • SODIUM DL-2-HYDROXY-N-BUTYRATE
    • SCHEMBL5471050
    • 143693-24-7
    • 103745-07-9
    • (R)-2-hydroxybutyl 4-methylbenzenesulfonate
    • (2R)-1-[(4-METHYLBENZENESULFONYL)OXY]BUTAN-2-OL
    • (R)-2-HYDROXYBUTYL P-TOSYLATE,98+%
    • (R)-2-HYDROXYBUTYL P-TOSYLATE
    • [(2R)-2-hydroxybutyl] 4-methylbenzenesulfonate
    • (R)-2-HYDROXYBUTYL P-TOSYLATE,98+per cent
    • Inchi: 1S/C11H16O4S/c1-3-10(12)8-15-16(13,14)11-6-4-9(2)5-7-11/h4-7,10,12H,3,8H2,1-2H3/t10-/m1/s1
    • InChI Key: UVSOURZMHXZMJW-SNVBAGLBSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](CC)O

Computed Properties

  • Exact Mass: 244.07700
  • Monoisotopic Mass: 244.07693016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 71.98000
  • LogP: 2.55200
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